Cas no 73214-69-4 (1H-Benzimidazole, 1-ethenyl-2-(2-pyridinyl)-)

1H-Benzimidazole, 1-ethenyl-2-(2-pyridinyl)- structure
73214-69-4 structure
Product Name:1H-Benzimidazole, 1-ethenyl-2-(2-pyridinyl)-
CAS No:73214-69-4
MF:C14H11N3
MW:221.257242441177
CID:542838
PubChem ID:71404254
Update Time:2025-04-19

1H-Benzimidazole, 1-ethenyl-2-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole, 1-ethenyl-2-(2-pyridinyl)-
    • 1-ethenyl-2-pyridin-2-ylbenzimidazole
    • DTXSID50825109
    • 73214-69-4
    • 1-Ethenyl-2-(pyridin-2-yl)-1H-benzimidazole
    • Inchi: 1S/C14H11N3/c1-2-17-13-9-4-3-7-11(13)16-14(17)12-8-5-6-10-15-12/h2-10H,1H2
    • InChI Key: ASSBWHIURZTQDX-UHFFFAOYSA-N
    • SMILES: N1(C=C)C(C2C=CC=CN=2)=NC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 221.095297364g/mol
  • Monoisotopic Mass: 221.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 30.7Ų
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